3-(tert-butyl)-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-amine
Overview
Description
3-(tert-Butyl)-1-(piperidin-3-ylmethyl)-1H-pyrazol-5-amine, or 3-TBP, is an organic compound of the pyrazole family, characterized by its unique structure and properties. It is a versatile molecule that has been studied extensively in the fields of chemistry and biochemistry, and has a wide range of potential applications.
Scientific Research Applications
Chemical Structure and Bonding Characteristics
The molecules of related pyrazole derivatives, like 3-tert-butyl-5-[(4-methoxybenzyl)amino]-1-phenyl-1H-pyrazole, showcase hydrogen-bonded chains formed by a single C-H...N hydrogen bond. This suggests potential applications in the design of molecular aggregates through hydrogen bonding, relevant in the development of new materials and pharmaceuticals (Abonía et al., 2007).
Synthetic Applications
A method for synthesizing spiropiperidine lactam acetyl-CoA carboxylase inhibitors involves creating a pyrazolo-fused spirolactam core, indicating the compound's use in synthesizing biologically active molecules (Huard et al., 2012). Additionally, tert-butyl as a protective group for pyrazoles in single-step preparations demonstrates the compound's utility in organic synthesis for safer and waste-minimizing procedures (Pollock & Cole, 2014).
Material Science and Catalysis
Research into solvent and co-catalyst dependent polymerization of ethylene using pyrazolylamine nickel(II) complexes highlights potential applications in polymer science, where the compound's structure could influence catalytic activity and selectivity in polymer formation (Obuah et al., 2014).
Methodology Enhancement in Organic Synthesis
The synthesis of N-heterocyclic amine derivatives through a one-pot reductive amination procedure underscores the compound's role in streamlining organic synthesis processes, facilitating the creation of complex molecules with operational ease and efficiency (Becerra et al., 2021).
Properties
IUPAC Name |
5-tert-butyl-2-(piperidin-3-ylmethyl)pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N4/c1-13(2,3)11-7-12(14)17(16-11)9-10-5-4-6-15-8-10/h7,10,15H,4-6,8-9,14H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODMHTJSQSYIBKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)N)CC2CCCNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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